Cas no 35192-44-0 (1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro-)

• Product Name: 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro-
• CAS No: 35192-44-0
• MF: C₁₂H₆F₁₆
• MW: 454.150499820709
• MDL: MFCD00236092
• CID: 303905
• PubChem ID: 2737145
• Update Time: 2025-10-21

1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro-
• 1,8-Divinylperfluorooctane
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluorododeca-1,11-diene
• PC0820
• MFCD00236092
• 35192-44-0
• AKOS025310202
• FT-0607053
• DTXSID90371872
• NS00018968
• A822637
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecakis(fluoranyl)dodeca-1,11-diene
• 1,8-divinylhexadecafluorooctane
• JJLUWYULIBMDGF-UHFFFAOYSA-N
• SCHEMBL156819

• MDL： MFCD00236092
• Inchi： 1S/C12H6F16/c1-3-5(13,14)7(17,18)9(21,22)11(25,26)12(27,28)10(23,24)8(19,20)6(15,16)4-2/h3-4H,1-2H2
• InChI Key： JJLUWYULIBMDGF-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C=C)(F)F)(F)F)(F)F)(C(C(C(C(C=C)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 454.02100
• Monoisotopic Mass: 454.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.8

Experimental Properties

• Density: 1.564
• Boiling Point: 66 °C
• Flash Point: 78.1°C
• Refractive Index: 1.564
• PSA: 0.00000
• LogP: 6.44080

1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro- Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Additional information on 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro-

Research Brief on 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro- (CAS: 35192-44-0) in Chemical and Biomedical Applications

The compound 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro- (CAS: 35192-44-0) has recently garnered significant attention in the chemical and biomedical research communities due to its unique fluorinated structure and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, properties, and emerging uses in drug development and material science.

Recent studies have highlighted the compound's exceptional chemical stability and hydrophobic properties, attributed to its perfluorinated segments. These characteristics make it a promising candidate for applications such as drug delivery systems, where stability in biological environments is crucial. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy as a building block for fluorinated surfactants, which could enhance the bioavailability of poorly soluble pharmaceuticals.

In the realm of material science, researchers have explored its use in creating advanced polymeric materials with enhanced resistance to harsh chemical environments. The compound's ability to form stable, fluorinated coatings has been particularly noted in applications requiring corrosion resistance or non-stick surfaces. A recent patent (US20230183245) describes its incorporation into specialty polymers for medical devices, showcasing its potential in biomedical engineering.

From a synthetic chemistry perspective, novel catalytic methods for producing 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro- have been developed, offering improved yields and reduced environmental impact. The Green Chemistry journal (2024) reported a breakthrough in nickel-catalyzed cross-coupling reactions that significantly streamline the production process while maintaining high purity standards required for pharmaceutical applications.

Toxicological assessments of this compound have progressed substantially, with recent in vitro studies indicating favorable biocompatibility profiles at therapeutic concentrations. However, researchers emphasize the need for further in vivo studies to fully characterize its pharmacokinetic properties and potential long-term effects. These findings were presented at the 2024 International Conference on Fluorine in Medicine and Materials.

The compound's potential in targeted drug delivery systems represents one of the most exciting research directions. Its fluorinated structure allows for precise control over drug release kinetics and tissue specificity. Preliminary results from a multi-center study suggest that derivatives of 35192-44-0 could significantly improve the therapeutic index of anticancer agents by reducing systemic toxicity while maintaining tumoricidal activity.

As research continues, the scientific community anticipates broader applications of 1,11-Dodecadiene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-hexadecafluoro- across multiple disciplines. Current challenges include scaling up production while maintaining cost-effectiveness and further elucidating structure-activity relationships to optimize its performance in various applications. The compound's versatility positions it as a valuable asset in advancing both chemical innovation and biomedical solutions.